Cas no 1502865-05-5 (1-(propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole)

• Product Name: 1-(propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole
• CAS No: 1502865-05-5
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5906781
• PubChem ID: 83391951
• Update Time: 2025-05-23

1-(propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole
• 1502865-05-5
• EN300-1865977

• Inchi： 1S/C10H17N3/c1-8(2)13-10(5-7-12-13)9-4-3-6-11-9/h5,7-9,11H,3-4,6H2,1-2H3
• InChI Key： VBEHHACKYQHLED-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole

Compound CAS No. 1502865-05-5: 1-(Propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole

1-(Propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole is a unique organic compound with the CAS registry number 1502865-05-5. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyrazole ring substituted with a propan-2-yl group at position 1 and a pyrrolidin-2-yl group at position 5, making it a valuable molecule for further exploration in various research domains.

The synthesis of 1-(propan-2-yl)-5-(pyrrolidin-2-yl)-1H-pyrazole involves a combination of organic synthesis techniques, including nucleophilic substitution and cyclization reactions. Researchers have demonstrated that the presence of the pyrrolidine substituent enhances the compound's stability and bioavailability, making it an attractive candidate for drug development. Recent studies have focused on its potential as a lead compound in the design of novel anti-inflammatory and anticancer agents.

One of the most promising applications of CAS No. 1502865-05 lies in its ability to act as a scaffold for the development of selective kinase inhibitors. Kinase enzymes play a critical role in cellular signaling pathways, and targeting them has become a cornerstone in modern drug discovery. The pyrazole core of this compound provides an ideal platform for modulating enzyme activity, while the propan-2-yl and pyrrolidin substituents contribute to its pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 1-(propan-2-yli)pyrazol derivative to various protein targets. Molecular docking studies have revealed that this compound exhibits strong binding interactions with several receptor tyrosine kinases (RTKs), which are implicated in cancer progression. These findings have sparked interest in further exploring its therapeutic potential in oncology.

In addition to its pharmacological applications, CAS No. 1502865 has shown promise in materials science as a precursor for the synthesis of advanced polymers and coordination compounds. The nitrogen atoms within the pyrazole ring can serve as coordinating sites for metal ions, enabling the formation of metallopolymers with unique electronic and mechanical properties.

Despite its potential, the toxicity profile of 1-(propan)pyrazol derivative remains an area of active research. Preclinical studies have indicated that while it demonstrates moderate cytotoxicity against cancer cell lines, its effects on normal cells require further investigation. Regulatory agencies emphasize the importance of thorough toxicological evaluations to ensure safe use in therapeutic applications.

In conclusion, CAS No. 1502865, or 1-(propan)pyrazol derivative, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic and computational methodologies, positions it as a valuable asset in both academic research and industrial development.